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Compound of Interest

Compound Name: Strontium citrate

Cat. No.: B1594227

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, purification, and
characterization of strontium citrate for research and pharmaceutical development purposes.
The protocols outlined below are based on established chemical principles and available
literature.

Introduction

Strontium citrate is a salt of strontium and citric acid that has garnered significant interest in
the biomedical field, particularly for its potential role in bone health. Strontium, being chemically
similar to calcium, can be incorporated into bone tissue. Research suggests that strontium may
stimulate bone formation and inhibit bone resorption, making it a candidate for the study and
development of treatments for osteoporosis and other bone-related disorders. For research
and drug development, the availability of high-purity strontium citrate is crucial to ensure the
reliability and reproducibility of experimental results. This document provides detailed protocols

for its synthesis and purification.

Synthesis of Strontium Citrate

The synthesis of strontium citrate is typically achieved through the reaction of a strontium salt,
such as strontium carbonate, with citric acid in an aqueous solution. The reaction proceeds as

follows:
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3SrCOs + 2CsHsO7 — Sr3(CeHs07)2 + 3H20 + 3CO:
2.1. Materials and Equipment

» Strontium Carbonate (SrCOs), high purity

 Citric Acid (CsHsO7), anhydrous, high purity

o Deionized Water

o Reaction vessel (e.g., three-necked round-bottom flask)
o Heating mantle with magnetic stirrer[1][2][3][4][5]
» Condenser

e Thermometer

e pH meter

2.2. Experimental Protocol: Synthesis

e Reactant Preparation: In a reaction vessel, dissolve citric acid in deionized water. A typical
molar ratio of strontium carbonate to citric acid is 3:2. For example, use a ratio of 3.3-3.6
parts citric acid to 2.5-2.9 parts strontium carbonate powder by weight, with 1.0-1.3 parts
water.[6]

o Reaction Setup: Equip the reaction vessel with a condenser, a magnetic stirrer, and a
thermometer.

e Reaction: Slowly add the strontium carbonate powder to the citric acid solution while stirring
continuously.

e Heating: Heat the reaction mixture to a temperature of 60-80°C.[6]

e Reaction Time: Maintain the temperature and stirring for 180-240 minutes to ensure the
reaction goes to completion.[6] The evolution of carbon dioxide gas will be observed.
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e Maturation: After the initial reaction period, allow the mixture to stand for 50-60 minutes at
the reaction temperature to mature.[6]

» Crystallization: Stir the mixture for an additional 60-70 minutes as it cools to facilitate the
crystallization of strontium citrate.[6]

« |solation: Collect the precipitated strontium citrate by vacuum filtration using a Blichner
funnel.[7][8][9][10][11]

Purification of Strontium Citrate

To achieve high purity suitable for research purposes, the synthesized strontium citrate
should be purified, typically by recrystallization. This process relies on the principle that the
solubility of strontium citrate is higher in hot water than in cold water.

3.1. Materials and Equipment

Crude Strontium Citrate

Deionized Water

Beakers

Hotplate with magnetic stirrer

Buchner funnel and filter flask[7][8][9][10][11]

Filter paper

Vacuum oven[12][13][14][15][16]
3.2. Experimental Protocol: Recrystallization

e Dissolution: In a beaker, add a minimal amount of hot deionized water to the crude
strontium citrate and heat the mixture on a hotplate while stirring until the solid is
completely dissolved.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://patents.google.com/patent/CN102372625A/en
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://patents.google.com/patent/CN102372625A/en
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://filtration.alfa-chemistry.com/resource/buchner-funnel-what-it-is-how-to-use-it.html
https://chemtl.york.ac.uk/techniques/reaction-techniques/filtration/vacuum/buchner-filtration
https://stonylab.com/blogs/essential-class/how-to-use-a-buchner-funnel
https://www.vacuumfiltrations.com/vacuum-filtration-setup-a-comprehensive-guide/
https://www.zylabsolution.com/products/buchner-funnel-vacuum-filtration-setup/
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://filtration.alfa-chemistry.com/resource/buchner-funnel-what-it-is-how-to-use-it.html
https://chemtl.york.ac.uk/techniques/reaction-techniques/filtration/vacuum/buchner-filtration
https://stonylab.com/blogs/essential-class/how-to-use-a-buchner-funnel
https://www.vacuumfiltrations.com/vacuum-filtration-setup-a-comprehensive-guide/
https://www.zylabsolution.com/products/buchner-funnel-vacuum-filtration-setup/
https://www.rocker.com.tw/en/application/vacuum_oven/
https://www.hydrionsciences.com/ovens-vacuumdryingoven
https://www.binder-world.com/int-en/library/detail/vacuum-drying-oven
https://www.labotronics.com/vacuum-drying-oven
https://www.fishersci.com/us/en/browse/90088112/vacuum-ovens
https://www.benchchem.com/product/b1594227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to
remove them.

o Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Further
cooling in an ice bath can enhance crystal formation.

« |solation: Collect the purified strontium citrate crystals by vacuum filtration using a Buchner
funnel.

e Washing: Wash the crystals with a small amount of cold deionized water to remove any
remaining soluble impurities.

e Drying: Dry the purified strontium citrate in a vacuum oven at a suitable temperature (e.g.,
60-80°C) until a constant weight is achieved.[12][13][14][15][16]

Characterization of Strontium Citrate
The purity and identity of the synthesized strontium citrate should be confirmed using various
analytical techniques.

4.1. Analytical Techniques

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in
the molecule. The spectrum is expected to show characteristic peaks for carboxylate (C=0
and C-O) and hydroxyl (O-H) groups.

o X-ray Diffraction (XRD): To confirm the crystalline structure of the compound. Each
crystalline solid has a unique diffraction pattern that can be used for identification.[17][18]

o Elemental Analysis (e.g., Inductively Coupled Plasma Mass Spectrometry - ICP-MS or X-ray
Fluorescence - XRF): To determine the elemental composition and confirm the stoichiometry
of strontium in the compound.[19][20][21][22]

e Thermogravimetric Analysis (TGA): To determine the water of hydration content and the
thermal stability of the compound.

4.2. Data Presentation
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Parameter Specification Analytical Method
Appearance White crystalline powder Visual Inspection
Solubility in Water (25°C) ~0.4 g/L Gravimetric
Purity (Assay) >99.5% ICP-MS or XRF

o Conforms to reference
Identification (FTIR) FTIR

spectrum

Crystal Structure Conforms to reference pattern XRD

Experimental Workflow and Logic Diagrams

5.1. Synthesis and Purification Workflow

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of strontium citrate.

5.2. Characterization Logic
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Purified Strontium Citrate

. . Elemental Analysis . . .
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Caption: Logic diagram for the characterization of purified strontium citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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